Cas no 1970-46-3 (Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-)

Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)- structure
1970-46-3 structure
Product Name:Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-
CAS No:1970-46-3
MF:C11H14ClNO
MW:211.687962055206
CID:221065
PubChem ID:344841
Update Time:2025-04-19

Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-
    • 2-chloro-2-methyl-N-(4-methylphenyl)propanamide
    • AC1L81H7
    • NSC401963
    • NSC-401963
    • 1970-46-3
    • DTXSID30322747
    • Inchi: 1S/C11H14ClNO/c1-8-4-6-9(7-5-8)13-10(14)11(2,3)12/h4-7H,1-3H3,(H,13,14)
    • InChI Key: GOWZDDGOHMFWPZ-UHFFFAOYSA-N
    • SMILES: ClC(C)(C)C(NC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 211.07652
  • Monoisotopic Mass: 211.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 3.02390
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